![molecular formula C12H9Cl2N3O2 B2571123 2-Chloro-N-(3-chloro-4-pyridazin-3-yloxyphenyl)acetamide CAS No. 2411244-38-5](/img/structure/B2571123.png)
2-Chloro-N-(3-chloro-4-pyridazin-3-yloxyphenyl)acetamide
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Overview
Description
The compound “2-Chloro-N-(3-chloro-4-pyridazin-3-yloxyphenyl)acetamide” is a type of acetamide, which is a functional group characterized by a carbonyl group (C=O) linked to nitrogen . Acetamides are often used in organic synthesis and can exhibit a wide range of biological activities .
Molecular Structure Analysis
The molecular structure of this compound would likely include a pyridazine ring, given the presence of “pyridazin” in the name. Pyridazines are heterocyclic compounds with a six-membered ring containing two nitrogen atoms .Chemical Reactions Analysis
Again, while specific reactions involving “this compound” are not available, pyridazine derivatives are known to participate in a variety of chemical reactions . They can undergo reactions such as electrophilic substitution, reduction, and reactions with nucleophiles .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” would depend on its specific structure. For instance, a similar compound, “2-Chloro-N-(3-chlorophenyl)acetamide”, has a molecular weight of 204.05 and is a solid at room temperature .Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-chloro-N-(3-chloro-4-pyridazin-3-yloxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9Cl2N3O2/c13-7-11(18)16-8-3-4-10(9(14)6-8)19-12-2-1-5-15-17-12/h1-6H,7H2,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WAJFHCTYASYDGW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NN=C1)OC2=C(C=C(C=C2)NC(=O)CCl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9Cl2N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.12 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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